Cas no 23545-31-5 (1-Propanol, 3-[(4-aminobutyl)amino]-)

1-Propanol, 3-[(4-aminobutyl)amino]- structure
23545-31-5 structure
Product Name:1-Propanol, 3-[(4-aminobutyl)amino]-
CAS No:23545-31-5
MF:C7H18N2O
MW:146.230621814728
CID:1414470
PubChem ID:11506702
Update Time:2025-04-20

1-Propanol, 3-[(4-aminobutyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-[(4-aminobutyl)amino]-
    • 3-(4-aminobutylamino)propan-1-ol
    • 23545-31-5
    • N-(3-hydroxypropyl)-1,4-diaminobutane
    • AKOS006365871
    • SCHEMBL263795
    • DTXSID60467716
    • Inchi: 1S/C7H18N2O/c8-4-1-2-5-9-6-3-7-10/h9-10H,1-8H2
    • InChI Key: LEAFDMXPPVSUEG-UHFFFAOYSA-N
    • SMILES: OCCCNCCCCN

Computed Properties

  • Exact Mass: 146.14204
  • Monoisotopic Mass: 146.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 59.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 58.28

1-Propanol, 3-[(4-aminobutyl)amino]- Related Literature

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